Cas no 638-10-8 (ethyl 3-methylbut-2-enoate)

ethyl 3-methylbut-2-enoate Properties

Names and Identifiers

• Ethyl 3-methylbut-2-enoate
• ethyl 3-methylcrotonate
• Ethylbetabetadimethylacrylate
• ETHYL-SENECIOATE
• Ethyl-Beta,Beta-Dimethyl Acrylate
• Ethyl 3-Methyl-2-butenoate
• 3,3-DiMethylacrylic Acid Ethyl Ester
• Ethyl 3,3-Dimethylacrylate
• 3-Methyl-2-butenoic Acid Ethyl Ester
• 3-Methylcrotonic Acid Ethyl Ester
• Ethyl senecioate
• Ethyl isobutenoate
• 2-Butenoic acid, 3-methyl-, ethyl ester
• Ethyl isopropylideneacetate
• Ethyl beta-methylcrotonate
• Ethyl isopropylidene acetate
• CROTONIC ACID, 3-METHYL-, ETHYL ESTER
• Ethyl dimethylacrylate
• Ethyl beta,beta-dimethylacrylate
• UNII
• +Expand

• MDL： MFCD00009187
• InChIKey： UTXVCHVLDOLVPC-UHFFFAOYSA-N
• Inchi： 1S/C7H12O2/c1-4-9-7(8)5-6(2)3/h5H,4H2,1-3H3
• SMILES： O(C(/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 128.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 128.08373
• Heavy Atom Count: 9
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.51570
• PSA: 26.30000
• Refractive Index: n20/D 1.436(lit.)
• Boiling Point: 154-155 °C(lit.)
• Melting Point: -62.68°C (estimate)
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Color/Form: Not determined.
• Stability/Shelf Life: Stable. Flammable. Incompatible with acids, bases, oxidizing agents, reducing agents.
• Solubility: Insoluble in water.
• Density: 0.922 g/mL at 25 °C(lit.)

ethyl 3-methylbut-2-enoate Security Information

• Symbol: GHS02
• RTECS：GQ5750000
• WGK Germany：2
• Safety Term：3.2
• Safety Instruction： S16-S29-S33
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3272 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3

ethyl 3-methylbut-2-enoate Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters